2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate

• IUPAC Name: (2-bromo-4-cyano-6-methoxyphenyl) 2-methylbenzoate
• InChI: InChI=1S/C16H12BrNO3/c1-10-5-3-4-6-12(10)16(19)21-15-13(17)7-11(9-18)8-14(15)20-2/h3-8H,1-2H3
• InChI Key: SAYTYXHXWUMNPQ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1C(=O)OC2=C(C=C(C=C2Br)C#N)OC
• Molecular Formula: C16H12BrNO3
• Molecular Weight: 346.17 g/mol

Description

2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate, also known as BM212, is a chemical compound that has been studied for its potential applications as a therapeutic agent. This compound belongs to the family of benzoate esters and has been found to exhibit interesting biological properties.

Mechanism of Action

The mechanism of action of 2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate is not fully understood. However, it has been proposed that this compound exerts its biological effects by modulating various signaling pathways. In cancer cells, this compound has been found to inhibit the Akt/mTOR signaling pathway, which is involved in cell growth and survival. In addition, this compound has been found to activate the p38 MAPK signaling pathway, which is involved in the regulation of inflammation. The exact mechanism by which this compound exerts its antimicrobial activity is not known.
Biochemical and Physiological Effects
This compound has been found to exhibit various biochemical and physiological effects. In vitro studies have shown that this compound inhibits the activity of enzymes involved in cancer cell growth, such as topoisomerase II and DNA polymerase. It has also been found to inhibit the production of pro-inflammatory cytokines, such as TNF-α and IL-6. In addition, this compound has been found to exhibit antioxidant activity, which may contribute to its anti-inflammatory effects.

Advantages and Limitations for Lab Experiments

2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate has several advantages for lab experiments. It is relatively easy to synthesize and purify, making it readily available for research. In addition, it exhibits interesting biological properties, making it a potential candidate for various fields of research. However, there are also some limitations to the use of this compound in lab experiments. Its mechanism of action is not fully understood, which may limit its potential applications. In addition, its toxicity and pharmacokinetic properties have not been fully characterized, which may limit its use in animal studies.

Future Directions

There are several future directions for research on 2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate. One potential direction is to further investigate its mechanism of action and its potential applications in cancer therapy. In addition, its potential applications in the treatment of inflammatory diseases and microbial infections should be further explored. Furthermore, the toxicity and pharmacokinetic properties of this compound should be fully characterized to determine its potential for clinical use. Finally, the synthesis of analogs of this compound may lead to the discovery of compounds with improved biological properties.
Conclusion
In conclusion, this compound is a chemical compound that has been studied for its potential applications in various fields of research. Its synthesis method, scientific research application, mechanism of action, biochemical and physiological effects, advantages and limitations for lab experiments, and future directions for research have been discussed in this paper. Further research on this compound may lead to the discovery of novel therapeutic agents for the treatment of cancer, inflammation, and microbial infections.

Scientific Research Applications

2-bromo-4-cyano-6-methoxyphenyl 2-methylbenzoate has been studied for its potential applications in various fields of research. It has been found to exhibit antitumor, anti-inflammatory, and antimicrobial properties. In vitro studies have shown that this compound inhibits the growth of cancer cells and induces apoptosis, making it a potential candidate for cancer therapy. It has also been found to inhibit the production of pro-inflammatory cytokines, making it a potential candidate for the treatment of inflammatory diseases. In addition, this compound has been found to exhibit antimicrobial activity against various microorganisms, including bacteria and fungi.